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Compound of Interest

Compound Name: Cobaltous bromide

Cat. No.: B1221230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of cobaltous
bromide (CoBr₂) in various organic solvents. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development and other fields

where the dissolution of cobaltous bromide is of interest. The guide includes quantitative

solubility data, detailed experimental protocols for solubility determination, and visualizations of

experimental workflows and factors influencing solubility.

Quantitative Solubility Data
The solubility of cobaltous bromide in organic solvents is a critical parameter for its use in

various applications, including catalysis and synthesis. The following table summarizes the

available quantitative data for the solubility of anhydrous cobaltous bromide in several organic

solvents. It is important to note that solubility is temperature-dependent.

Solvent Temperature (°C)
Solubility ( g/100
mL)

Reference

Methanol 30 58.6 [1]

Ethanol 20 77.1 [1]
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Qualitative solubility information indicates that cobaltous bromide is also soluble in acetone,

methyl acetate, and ether.[2][3][4] The solutions of anhydrous cobaltous bromide in ethanol,

acetone, and methyl acetate are reported to be blue.[2]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is essential for reproducible experimental work and process

development. Below are detailed protocols for two common methods for determining the

solubility of cobaltous bromide in organic solvents: the gravimetric method and the UV-Vis

spectroscopic method.

Gravimetric Method
This method relies on the direct measurement of the mass of the dissolved solute in a known

mass or volume of a saturated solution.

Materials:

Anhydrous cobaltous bromide (CoBr₂)

Organic solvent of interest (e.g., methanol, ethanol, acetone)

Analytical balance (± 0.0001 g)

Temperature-controlled shaker or water bath

Syringe filters (solvent-compatible, e.g., PTFE, 0.2 µm pore size)

Glass vials with screw caps

Pipettes

Oven

Procedure:

Sample Preparation: Add an excess amount of anhydrous cobaltous bromide to a series of

glass vials.
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Solvent Addition: Add a known volume or mass of the organic solvent to each vial.

Equilibration: Tightly cap the vials and place them in a temperature-controlled shaker or

water bath set to the desired temperature. Allow the mixtures to equilibrate for a sufficient

time (e.g., 24-48 hours) with continuous agitation to ensure saturation. The presence of

undissolved solid at the bottom of the vials is necessary to confirm that the solution is

saturated.

Sample Withdrawal and Filtration: Once equilibrium is reached, allow the vials to stand

undisturbed at the set temperature for a few hours to let the excess solid settle. Carefully

withdraw a known volume of the supernatant using a pre-warmed (or pre-cooled to the

experimental temperature) syringe. Immediately attach a syringe filter and dispense the

clear, saturated solution into a pre-weighed, dry vial.

Solvent Evaporation: Weigh the vial containing the filtered saturated solution to determine

the mass of the solution. Place the vial in an oven at a temperature sufficient to evaporate

the solvent completely without decomposing the cobaltous bromide (e.g., 80-100 °C,

depending on the solvent's boiling point).

Mass Determination: Once the solvent has completely evaporated, cool the vial in a

desiccator and weigh it. Repeat the drying and weighing process until a constant mass is

achieved. This final mass corresponds to the mass of the dissolved cobaltous bromide.

Calculation: Calculate the solubility in grams per 100 mL of solvent using the recorded

masses and volumes.

UV-Vis Spectroscopic Method
This method is suitable for colored compounds like cobaltous bromide and relies on the

relationship between absorbance and concentration (Beer-Lambert Law).

Materials:

Anhydrous cobaltous bromide (CoBr₂)

Organic solvent of interest
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UV-Vis spectrophotometer

Quartz or glass cuvettes

Volumetric flasks and pipettes

Analytical balance

Temperature-controlled shaker or water bath

Syringe filters

Procedure:

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of known concentration by accurately weighing a small amount of

anhydrous cobaltous bromide and dissolving it in a known volume of the organic solvent

in a volumetric flask.

Prepare a series of standard solutions of decreasing concentrations by serial dilution of

the stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for cobaltous bromide in the specific solvent.

Plot a calibration curve of absorbance versus concentration. The plot should be linear, and

the equation of the line (y = mx + c) will be used to determine the concentration of

unknown samples.

Preparation of Saturated Solution: Follow steps 1-3 from the Gravimetric Method to prepare

a saturated solution of cobaltous bromide at the desired temperature.

Sample Withdrawal, Filtration, and Dilution:

Follow step 4 from the Gravimetric Method to obtain a clear, saturated solution.
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Accurately pipette a small, known volume of the saturated solution into a volumetric flask

and dilute it with the same solvent to a concentration that falls within the linear range of

the calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted solution at λmax.

Calculation:

Use the equation from the calibration curve to calculate the concentration of the diluted

solution.

Account for the dilution factor to determine the concentration of the original saturated

solution. This concentration represents the solubility of cobaltous bromide in the solvent

at that temperature.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of

cobaltous bromide using both the gravimetric and UV-Vis spectroscopic methods.
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Sampling

Gravimetric Method UV-Vis Spectroscopic Method

Add excess CoBr2 to solvent

Equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw supernatant

Filter to remove solids

Weigh a known volume of filtrate Dilute a known volume of filtrate

Evaporate solvent

Weigh the remaining solid (CoBr2)

Calculate solubility (g/100 mL)

Prepare standard solutions & create calibration curve

Measure absorbance at λmax

Calculate concentration from calibration curve

Calculate original solubility

Click to download full resolution via product page

Caption: General workflow for determining the solubility of cobaltous bromide.

Factors Affecting Solubility
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The solubility of cobaltous bromide in organic solvents is influenced by several interrelated

factors. The following diagram illustrates these key relationships.

Factors Affecting CoBr2 Solubility in Organic Solvents
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Caption: Key factors influencing the solubility of cobaltous bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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